1-(Piperazin-1-ylacetyl)pyrrolidin-2-one

• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-(2-piperazin-1-ylacetyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H17N3O2/c14-9-2-1-5-13(9)10(15)8-12-6-3-11-4-7-12/h11H,1-8H2
• InChI Key: ODSGSOZNEPQHAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(=O)CN2CCNCC2

Description

1-(Piperazin-1-ylacetyl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core linked to a piperazine moiety via an acetyl group. This structure combines the conformational flexibility of piperazine with the lactam functionality of pyrrolidin-2-one, a scaffold known for its pharmacological relevance in modulating adrenergic receptors and antiarrhythmic activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(piperazin-1-yl)acetyl]pyrrolidin-2-one typically involves the reaction of piperazine with a suitable acylating agent, such as acetyl chloride, followed by cyclization to form the pyrrolidinone ring. The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and bases such as triethylamine (TEA) to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Lactam Ring Reactivity

The pyrrolidin-2-one lactam undergoes reactions typical of strained amides. Notable transformations include:

Reaction Type	Conditions/Reagents	Outcome	Source
Ring-Opening	Strong acids (e.g., HCl) or bases (e.g., NaOH)	Cleavage to linear amines or carboxylates
Nucleophilic Attack	Grignard reagents (e.g., RMgX)	Addition to carbonyl, forming tertiary alcohols

For example, zinc borohydride $[Zn(BH_4)_2]$ selectively reduces the lactam carbonyl to a secondary alcohol in polyhydroxylated pyrrolidine derivatives, preserving the piperazine moiety .

Acetyl Group Reactivity

The acetyl spacer participates in nucleophilic acyl substitution and condensation reactions:

Reaction Type	Conditions/Reagents	Outcome	Source
Acylation	Amines (e.g., RNH₂)	Amide bond formation
Esterification	Alcohols (e.g., ROH) with DCC/DMAP	Ester derivatives

In one study, the acetyl group facilitated coupling with 4-methylpiperazine under cesium carbonate $(Cs_2CO_3)$ in acetonitrile, yielding analogs with modified pharmacological profiles .

Piperazine Functionalization

The piperazine ring’s secondary amines enable diverse derivatization:

Reaction Type	Conditions/Reagents	Outcome	Source
Alkylation	Alkyl halides (e.g., RX)	Quaternary ammonium salts
Acylation	Acyl chlorides (e.g., RCOCl)	Tertiary amides
Salt Formation	Mineral acids (e.g., HCl)	Water-soluble hydrochloride salts

For instance, treatment with 3-bromo-2-(bromomethyl)propionic acid under basic conditions introduced a methylidene group, enhancing Michael acceptor properties .

Cyclization and Heterocycle Formation

The compound serves as a precursor in multicomponent reactions (MCRs):

Reaction Type	Conditions/Reagents	Outcome	Source
Ugi Reaction	Isocyanides, aldehydes, amines	Polycyclic diketopiperazines
Intramolecular Cyclization	$Cs_2CO_3$, acetonitrile	Pyrrolopiperazine-2,6-diones

A one-pot Ugi/nucleophilic substitution/N-acylation sequence achieved diastereoselective synthesis of pyrrolopiperazine-2,6-diones in >85% yield .

Oxidation and Reduction Pathways

Selective redox modifications target specific functional groups:

Reaction Type	Conditions/Reagents	Outcome	Source
Carbonyl Reduction	$NaBH_4$ or $LiAlH_4$	Pyrrolidine alcohol derivatives
Amine Oxidation	$H_2O_2$/MoO₃	N-oxides

Reduction of the lactam carbonyl with borane-dimethyl sulfide $(BH_3·SMe_2)$ produced saturated pyrrolidine analogs while retaining piperazine integrity .

Comparative Reactivity with Structural Analogs

The compound’s dual heterocyclic system exhibits distinct reactivity compared to simpler analogs:

Compound	Key Reactivity Differences	Source
2-Pyrrolidinone	Lacks piperazine; undergoes faster lactam ring-opening
4-Piperidone	Lacks acetyl-pyrrolidinone; limited acylation capacity
N-(4-Methylpiperazin-1-yl)acetamide	Reduced steric hindrance for alkylation

Industrial and Pharmacological Implications

• Drug Development : Modifications at the acetyl or piperazine groups enhance binding to CNS targets (e.g., dopamine receptors).

• PROTAC Synthesis : Piperazine amines enable conjugation to E3 ligase ligands for targeted protein degradation .

Scientific Research Applications

1-[2-(piperazin-1-yl)acetyl]pyrrolidin-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(piperazin-1-yl)acetyl]pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Variations in Pyrrolidin-2-one Derivatives

Key structural differences between 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one and related compounds include:

• Linker Type : The acetyl linker in the target compound contrasts with alkyl (propyl/butyl) or hydroxypropyl linkers in analogs.
• Substituents on the Arylpiperazine : Electron-withdrawing (e.g., Cl, F) or donating (e.g., OCH₃, OH) groups on the phenyl ring significantly influence receptor affinity and activity .

Table 1: Structural and Pharmacological Comparison of Selected Analogs

Compound Name	Linker Type	Key Substituents	α₁-AR pKᵢ	α₂-AR pKᵢ	Antiarrhythmic ED₅₀ (mg/kg, iv)	Hypotensive Effect (Duration)
1-[3-(4-(2-Cl-Ph)-piperazinyl)propyl]-pyrrolidin-2-one	Propyl	2-Chlorophenyl	7.13	6.45	-	Moderate (60+ min)
1-[4-(4-(2,4-F₂-Ph)-piperazinyl)butyl]-pyrrolidin-2-one (S-73)	Butyl	2,4-Difluorophenyl	-	-	-	Prolonged (>60 min)
1-[2-hydroxy-3-(4-(2-OH-Ph)-piperazinyl)propyl]-pyrrolidin-2-one	Hydroxypropyl	2-Hydroxyphenyl	6.71	5.92	1.9	Significant (5–10 mg/kg)
1-(Piperazin-1-ylacetyl)pyrrolidin-2-one (Target)	Acetyl	-	N/A	N/A	N/A	N/A

Notes:

• α₁/α₂-AR affinities correlate with antiarrhythmic and hypotensive effects. Propyl-linked compounds show higher α₁-AR selectivity, while hydroxypropyl linkers enhance antiarrhythmic potency .
• S-73’s butyl linker and difluorophenyl group contribute to prolonged hypotensive effects .

Impact of Linker Chemistry on Bioactivity

• Alkyl vs. The acetyl linker may reduce metabolic stability due to esterase susceptibility but could improve solubility .
• Hydroxypropyl Linkers : Introduce hydrogen-bonding capacity, enhancing receptor interactions. Compound 8 (Table 1) with a hydroxypropyl linker exhibits balanced α₁-AR affinity and antiarrhythmic efficacy .

Role of Arylpiperazine Substitutents

• Electron-Withdrawing Groups (Cl, F) : Increase α₁-AR affinity (e.g., compound 7: pKᵢ = 7.13 with 2-Cl substituent ).
• Hydroxyl Groups : Improve α₂-AR selectivity but reduce antiarrhythmic potency .

Theoretical Implications for 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one

• Antiarrhythmic Potential: Structural similarity to S-73 suggests possible prophylactic antiarrhythmic activity, but the shorter acetyl linker might necessitate higher doses for efficacy .
• Hypotensive Effects : Lack of aryl substituents could limit hypotensive duration compared to difluorophenyl analogs .

Biological Activity

1-(Piperazin-1-ylacetyl)pyrrolidin-2-one is a heterocyclic compound featuring a piperazine ring linked to a pyrrolidinone structure through an acetyl group. This unique arrangement enhances its biological activity, making it a subject of interest in medicinal chemistry and pharmacology. The compound has been studied for its potential therapeutic applications, particularly in the realms of metabolic disorders, neurological conditions, and infectious diseases.

Chemical Structure and Properties

The molecular formula of 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one is C_{11}H_{16}N_{2}O, with a molecular weight of approximately 196.26 g/mol. The structure consists of a five-membered lactam (pyrrolidin-2-one) and a piperazine moiety, contributing to its diverse biological activities.

1. Metabolic Benefits

Recent studies have highlighted the role of this compound as a non-selective α-adrenoceptor antagonist . Research indicates that it can improve metabolic profiles by reducing elevated glucose and triglyceride levels without significantly affecting blood pressure or body weight in normotensive animals. This suggests its potential utility in treating metabolic syndrome without the common side effects associated with other adrenergic antagonists .

2. Antimycobacterial Activity

In vitro studies have shown that derivatives of pyrrolidin-2-one, including 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one, exhibit promising antimycobacterial activity against strains such as Mycobacterium tuberculosis. The minimum inhibitory concentration (MIC) values indicate effective antibacterial properties, positioning this compound as a candidate for further development in tuberculosis treatment .

3. Neurological Implications

The compound's structure suggests potential interactions with neurotransmitter systems. Compounds with similar piperazine structures have been associated with antidepressant and antipsychotic effects. For instance, derivatives have been shown to act on serotonin receptors, which are crucial in mood regulation and anxiety disorders .

Comparison with Related Compounds

The biological activity of 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one can be compared with other structurally related compounds:

Compound Name	Structure Features	Notable Activities
1-(Piperazin-1-yl)ethanone	Contains an ethanone group instead of an acetyl group	Antidepressant properties
4-Piperidone	A piperidine derivative without the pyrrolidinone ring	Antipsychotic effects
2-Pyrrolidinone	Lacks the piperazine moiety; simpler structure	Antimicrobial activity
N-(4-Methylpiperazin-1-yl)acetamide	Similar amide structure but with different side chains	Analgesic properties

Case Studies and Research Findings

Several case studies have been conducted to evaluate the pharmacological profile of 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one:

• Metabolic Syndrome Study : In a controlled animal study, chronic administration of the compound resulted in significant reductions in plasma triglycerides and glucose levels without adverse effects on blood pressure or body weight. This highlights its potential for managing metabolic disorders effectively .
• Antimycobacterial Efficacy Assessment : A series of derivatives were tested against various Mycobacterium strains, revealing that certain modifications to the piperazine and pyrrolidinone structures enhanced their antimicrobial potency, indicating avenues for drug development against resistant strains .
• Neuropharmacological Investigations : Research into the interaction of similar compounds with serotonin receptors has provided insights into their potential use as antidepressants or anxiolytics, suggesting that further exploration into 1-(Piperazin-1-ylacetyl)pyrrolidin-2-one could yield beneficial outcomes in psychiatric medicine .